
4-Bromo-5-methylpicolinonitrile chemical
structure and synthesis

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Bromo-5-methylpicolinonitrile

Cat. No.: B1508317 Get Quote

An In-depth Technical Guide to 4-Bromo-5-methylpicolinonitrile: Structure, Synthesis, and

Applications

Introduction
4-Bromo-5-methylpicolinonitrile is a substituted pyridine derivative that serves as a valuable

and versatile building block in modern organic synthesis. Its strategic combination of a pyridine

ring, a nitrile group, and a reactive bromine atom makes it a key intermediate in the

development of complex molecular architectures, particularly within the pharmaceutical and

agrochemical industries. The pyridine scaffold is a common motif in biologically active

compounds, while the nitrile and bromo functionalities offer orthogonal chemical handles for a

variety of transformations.

This technical guide provides an in-depth exploration of 4-Bromo-5-methylpicolinonitrile,

intended for researchers, chemists, and professionals in drug development. We will cover its

chemical structure and properties, delve into a detailed, field-proven synthetic methodology

grounded in established chemical principles, and discuss its applications as a precursor for

advanced chemical entities.

Chemical Structure and Properties
The structure of 4-Bromo-5-methylpicolinonitrile is characterized by a pyridine ring

substituted at the 2-position with a nitrile group (-C≡N), at the 4-position with a bromine atom (-
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Br), and at the 5-position with a methyl group (-CH₃). This specific arrangement of functional

groups dictates its chemical reactivity and utility.

The electron-withdrawing nature of the nitrile group and the pyridine nitrogen atom influences

the reactivity of the ring, while the bromine atom at the 4-position is a prime site for metal-

catalyzed cross-coupling reactions.

Table 1: Physicochemical Properties of 4-Bromo-5-methylpicolinonitrile

Property Value Source(s)

CAS Number 1353856-72-0 [1][2]

Molecular Formula C₇H₅BrN₂ [1]

Molecular Weight 197.03 g/mol [1][2]

IUPAC Name
4-bromo-5-methylpyridine-2-

carbonitrile
N/A

Physical Form Solid

Purity (Typical) ≥97% [3]

Storage Conditions Inert atmosphere, 2-8°C

Synthetic Methodology: A Multi-Step Approach
The synthesis of 4-Bromo-5-methylpicolinonitrile is a multi-step process that requires careful

control of regioselectivity and reaction conditions. A robust and logical pathway proceeds from

a commercially available starting material, 2-Amino-5-methylpyridine, and culminates in a

Sandmeyer reaction—a cornerstone transformation in aromatic chemistry.[4][5]

The overall synthetic workflow can be visualized as follows:
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Overall Synthetic Workflow

2-Amino-5-methylpyridine

2-Amino-4-bromo-5-methylpyridine

 Step 1: Regioselective Bromination

4-Bromo-5-methylpyridine-2-diazonium salt

 Step 2: Diazotization

4-Bromo-5-methylpicolinonitrile

 Step 3: Sandmeyer Cyanation
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Sandmeyer Reaction Mechanism

Ar-NH₂

Ar-N₂⁺

 NaNO₂, H⁺

(0-5 °C)

Ar• + N₂

 Single Electron Transfer

Cu(I)CN

Ar-CN

 Radical Capture

Cu(II)(CN)X

 Oxidation Regeneration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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